Cas no 2172490-32-1 (1-(4-chloro-2-methylphenyl)-1H-pyrazol-5-ylmethanamine)

• Product Name: 1-(4-chloro-2-methylphenyl)-1H-pyrazol-5-ylmethanamine
• CAS No: 2172490-32-1
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 6235128
• PubChem ID: 165854019
• Update Time: 2025-10-19

1-(4-chloro-2-methylphenyl)-1H-pyrazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-methylphenyl)-1H-pyrazol-5-ylmethanamine
• [1-(4-chloro-2-methylphenyl)-1H-pyrazol-5-yl]methanamine
• EN300-1591437
• 2172490-32-1

• Inchi： 1S/C11H12ClN3/c1-8-6-9(12)2-3-11(8)15-10(7-13)4-5-14-15/h2-6H,7,13H2,1H3
• InChI Key： LVVIVDVDDJKLBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)N1C(=CC=N1)CN

Computed Properties

• Exact Mass: 221.0719751g/mol
• Monoisotopic Mass: 221.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(4-chloro-2-methylphenyl)-1H-pyrazol-5-ylmethanamine

1-(4-Chloro-2-Methylphenyl)-1H-Pyrazol-5-Ylmethanamine: A Comprehensive Overview

The compound 1-(4-chloro-2-methylphenyl)-1H-pyrazol-5-ylmethanamine, with the CAS number 2172490-32-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this molecule comprises a pyrazole ring system substituted with a 4-chloro-2-methylphenyl group and an amine functional group, making it a versatile scaffold for further chemical modifications.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly due to their ability to modulate various cellular pathways and target key enzymes involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The substitution pattern of this compound, specifically the presence of a chlorine atom and a methyl group on the phenyl ring, plays a crucial role in determining its pharmacokinetic properties and biological activity. Researchers have found that such substitutions can enhance the molecule's solubility, stability, and bioavailability, making it an attractive candidate for therapeutic development.

In terms of synthesis, 1-(4-chloro-2-methylphenyl)-1H-pyrazol-5-ylmethanamine can be prepared through various methods, including condensation reactions involving hydrazines and carbonyl compounds. The choice of synthetic route depends on the desired regioselectivity and yield, as well as the availability of starting materials. Recent advancements in catalytic methods and green chemistry have also enabled more efficient and environmentally friendly syntheses of this compound.

The biological evaluation of this compound has revealed promising results in preclinical studies. For instance, it has demonstrated potent inhibitory activity against certain kinases associated with cancer cell proliferation. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders. However, further research is required to fully understand its mechanism of action and to assess its safety profile in vivo.

From an industrial perspective, the synthesis and characterization of 1-(4-chloro-2-methylphenyl)-1H-pyrazol-5-ylmethanamine are significant due to its potential as a lead compound in drug discovery programs. Its structural flexibility allows for extensive chemical diversification, enabling researchers to explore a wide range of analogs with improved potency and selectivity. Moreover, the use of computational tools such as molecular docking and machine learning algorithms has facilitated the rational design of derivatives with enhanced pharmacological properties.

In conclusion, 1-(4-chloro-2-methylphenyl)-1H-pyrazol-5-ylmethanamine represents a valuable addition to the arsenal of pyrazole-based compounds with potential therapeutic applications. As research continues to uncover its full potential, this molecule may pave the way for innovative treatments in various disease areas. Its unique structure, coupled with advancements in synthetic methodologies and biological evaluation techniques, positions it as a key player in future drug development efforts.